Cas no 2228509-94-0 (tert-butyl 2-2-(1-aminocyclopropyl)propan-2-ylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-2-(1-aminocyclopropyl)propan-2-ylpyrrolidine-1-carboxylate
• CAS No: 2228509-94-0
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 6200429
• PubChem ID: 165697436
• Update Time: 2025-10-28

tert-butyl 2-2-(1-aminocyclopropyl)propan-2-ylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-2-(1-aminocyclopropyl)propan-2-ylpyrrolidine-1-carboxylate
• tert-butyl 2-[2-(1-aminocyclopropyl)propan-2-yl]pyrrolidine-1-carboxylate
• 2228509-94-0
• EN300-1893881

• Inchi： 1S/C15H28N2O2/c1-13(2,3)19-12(18)17-10-6-7-11(17)14(4,5)15(16)8-9-15/h11H,6-10,16H2,1-5H3
• InChI Key： MVUNCXGPHNJIJZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(C)(C)C1(CC1)N)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-2-(1-aminocyclopropyl)propan-2-ylpyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-2-(1-aminocyclopropyl)propan-2-ylpyrrolidine-1-carboxylate (CAS No. 2228509-94-0)

Tert-butyl 2-2-(1-aminocyclopropyl)propan-2-ylpyrrolidine-1-carboxylate, a compound with the CAS number 2228509-94-0, is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various applications in medicinal chemistry and drug discovery.

The molecular structure of tert-butyl 2-2-(1-aminocyclopropyl)propan-2-ylpyrrolidine-1-carboxylate is characterized by its intricate arrangement of functional groups, which include a tert-butyl group, an amino-substituted cyclopropyl moiety, and a pyrrolidine ring linked to a carboxylate group. This complex architecture not only contributes to its distinct chemical behavior but also opens up numerous possibilities for its utilization in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target specific biological pathways involved in diseases such as cancer, inflammation, and neurological disorders. The unique structural features of tert-butyl 2-2-(1-aminocyclopropyl)propan-2-ylpyrrolidine-1-carboxylate make it an attractive scaffold for the synthesis of such inhibitors. For instance, the presence of the amino group in the cyclopropyl moiety provides a potential site for hydrogen bonding interactions with biological targets, while the pyrrolidine ring can serve as a pharmacophore for binding to specific enzymes or receptors.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The ability of tert-butyl 2-2-(1-aminocyclopropyl)propan-2-ylpyrrolidine-1-carboxylate to interact with kinase domains has been explored in several preclinical studies. These studies have demonstrated that derivatives of this compound can effectively inhibit the activity of target kinases, leading to significant reductions in cell proliferation and tumor growth in vitro and in vivo.

The carboxylate group at the end of the molecular chain further enhances the pharmacological properties of this compound by providing a site for further functionalization. This allows researchers to modify the compound's solubility, bioavailability, and metabolic stability through various chemical transformations. Such modifications are essential for optimizing drug candidates for clinical use and ensuring their efficacy and safety.

Recent advancements in computational chemistry and molecular modeling have also contributed to our understanding of how tert-butyl 2-2-(1-aminocyclopropyl)propan-2-ylpyrrolidine-1-carboxylate interacts with biological targets. These techniques have enabled researchers to predict binding affinities, identify key interaction points, and design more effective derivatives with enhanced binding properties. By leveraging these computational tools, scientists can accelerate the drug discovery process and bring new therapeutic agents to market more quickly.

The synthesis of tert-butyl 2-2-(1-aminocyclopropyl)propan-2-ylpyrrolidine-1-carboxylate presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis, catalytic transformations, and chiral resolution have been employed to construct the desired molecular framework accurately. These synthetic strategies not only ensure the quality of the compound but also provide valuable insights into its structural features and reactivity.

In conclusion, Tert-butyl 2-2-(1-aminocyclopropyl)propan-2-ylpyrrolidine-1-carboxyllate (CAS No. 2228509-94-0) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for designing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry, computational modeling, and drug discovery technologies, this compound is poised to play a crucial role in the development of next-generation drugs that improve human health and well-being.